N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: N-[4-[(4-methylphenyl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C16H18N2O3S/c1-3-16(19)17-13-8-10-15(11-9-13)22(20,21)18-14-6-4-12(2)5-7-14/h4-11,18H,3H2,1-2H3,(H,17,19)
• InChI Key: ONEWLEAXXSFOMM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide, also known as MPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPS is a sulfonamide-based compound that has been extensively studied for its biological activities, including its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide is believed to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes, including acid-base balance, respiration, and fluid secretion. By inhibiting carbonic anhydrase, this compound may disrupt these processes, leading to various physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and anti-inflammatory activity. These effects are believed to be mediated through the inhibition of carbonic anhydrase and other molecular targets.

Advantages and Limitations for Lab Experiments

N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide has several advantages for laboratory experiments, including its high potency and selectivity for carbonic anhydrase inhibition. However, its limited solubility and potential toxicity may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide research, including the development of new drugs based on its sulfonamide moiety, the investigation of its molecular targets and mechanisms of action, and the exploration of its potential applications in various fields, including cancer therapy and anti-inflammatory drugs.
Conclusion
In conclusion, this compound is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and potential future directions make it a promising candidate for developing new drugs and investigating various physiological processes. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide involves the reaction of 4-aminobenzenesulfonamide with 4-methylbenzenamine in the presence of a catalyst and solvent. The resulting product is purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

N-(4-{[(4-methylphenyl)amino]sulfonyl}phenyl)propanamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. Its sulfonamide moiety makes it a potential candidate for developing new drugs, particularly for the treatment of cancer and inflammatory diseases.